Cas no 31596-87-9 (2-(ethylsulfonyl)aniline)

• Product Name: 2-(ethylsulfonyl)aniline
• CAS No: 31596-87-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD09945923
• CID: 1095681
• PubChem ID: 12646362
• Update Time: 2025-04-20

2-(ethylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfonyl)aniline
• 2-ethylsulfonylaniline
• A911566
• DS-11727
• 31596-87-9
• AKOS000190180
• Z317047122
• 2-(Ethanesulfonyl)aniline
• Benzenamine, 2-(ethylsulfonyl)-
• AMY4678
• MFCD09945923
• DB-163401
• D84300
• SY168624
• DTXSID50505555
• EN300-35799
• SCHEMBL1972988

• MDL： MFCD09945923
• Inchi： 1S/C8H11NO2S/c1-2-12(10,11)8-6-4-3-5-7(8)9/h3-6H,2,9H2,1H3
• InChI Key： SIIUERHMYOPFQH-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

2-(ethylsulfonyl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds